Cas no 1249578-48-0 (2-(cyclobutylamino)-N,N-dimethylacetamide)

• Product Name: 2-(cyclobutylamino)-N,N-dimethylacetamide
• CAS No: 1249578-48-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5098618
• PubChem ID: 58739121
• Update Time: 2026-03-02

2-(cyclobutylamino)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylamino)-N,N-dimethylacetamide

• Inchi： 1S/C8H16N2O/c1-10(2)8(11)6-9-7-4-3-5-7/h7,9H,3-6H2,1-2H3
• InChI Key： PJANNYASDIVGBF-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNC1CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclobutylamino)-N,N-dimethylacetamide

Introduction to 2-(cyclobutylamino)-N,N-dimethylacetamide (CAS No: 1249578-48-0)

2-(cyclobutylamino)-N,N-dimethylacetamide, identified by the Chemical Abstracts Service Number (CAS No) 1249578-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its structural motif of a cyclobutylamino group attached to a N,N-dimethylacetamide backbone. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The structure of 2-(cyclobutylamino)-N,N-dimethylacetamide features a rigid cyclobutyl ring linked to an amine functionality, which is further substituted with two methyl groups on the nitrogen atom. This configuration enhances the compound's solubility in polar organic solvents and its potential interaction with biological targets. The cyclobutyl moiety, in particular, is known for its ability to stabilize reactive intermediates and influence conformational flexibility, which can be exploited in designing molecules with improved pharmacokinetic profiles.

In recent years, there has been growing interest in amide-based compounds due to their versatility as pharmacophores. The N,N-dimethylacetamide moiety contributes to the compound's overall lipophilicity, making it suitable for membrane permeability and cellular uptake. This balance between hydrophilicity and lipophilicity is crucial for achieving optimal drug-like properties, such as bioavailability and metabolic stability. The presence of the cyclobutylamino group further modulates these properties, potentially enhancing binding affinity to biological receptors.

One of the most compelling aspects of 2-(cyclobutylamino)-N,N-dimethylacetamide is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly relies on structurally diverse compounds to overcome challenges associated with drug resistance and side effects. The unique structural features of this compound make it a promising scaffold for designing molecules with enhanced efficacy and selectivity. For instance, studies have shown that amide derivatives can interact with proteases and enzymes involved in various disease pathways, suggesting their utility in treating conditions such as cancer, inflammation, and infectious diseases.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-(cyclobutylamino)-N,N-dimethylacetamide. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions with target proteins. These computational methods have revealed that the cyclobutylamino group can occupy specific pockets within biological targets, thereby modulating enzyme activity or receptor signaling. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for further development.

The synthesis of 2-(cyclobutylamino)-N,N-dimethylacetamide presents both challenges and opportunities for chemists. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have improved the efficiency and scalability of producing this compound. For example, catalytic hydrogenation techniques have been employed to introduce the cyclobutylamino group with high selectivity, reducing the need for extensive purification steps. These advancements not only enhance the practicality of obtaining 2-(cyclobutylamino)-N,N-dimethylacetamide but also pave the way for exploring its derivatives.

In addition to its pharmaceutical applications, 2-(cyclobutylamino)-N,N-dimethylacetamide has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers or coatings with enhanced mechanical strength and thermal stability. The rigid cyclobutyl ring can contribute to improved material properties by restricting chain mobility, while the amide functionality allows for hydrogen bonding interactions that reinforce polymer networks. Such applications highlight the broad utility of this compound beyond traditional drug discovery.

The future prospects of 2-(cyclobutylamino)-N,N-dimethylacetamide are vast and multifaceted. As research continues to uncover new biological targets and therapeutic strategies, this compound will likely play a significant role in addressing unmet medical needs. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into clinical applications. Furthermore, interdisciplinary approaches combining organic chemistry, biochemistry, and computational modeling will further accelerate the development of novel derivatives with improved pharmacological profiles.

In conclusion,2-(cyclobutylamino)-N,N-dimethylacetamide (CAS No: 1249578-48-0) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic potential and material properties. As research progresses, this compound will continue to be a valuable asset in advancing scientific knowledge and developing innovative solutions to complex challenges.